Cas no 66592-72-1 (rac all-trans 4-Hydroxy Retinoic Acid)

• Product Name: rac all-trans 4-Hydroxy Retinoic Acid
• CAS No: 66592-72-1
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 826491
• Update Time: 2025-04-19

rac all-trans 4-Hydroxy Retinoic Acid Chemical and Physical Properties

Names and Identifiers

• rac all-trans 4-Hydroxy Retinoic Acid
• rac all-trans
• (2E,4E,6E,8E)-9-(3-hydroxy-2,6,6-trimethyl-1-cyclohexenyl)-3,7-dimethyl-nona-2,4,6,8-tetraenoic acid

• Inchi： 1S/C20H28O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13,18,21H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13+
• InChI Key： KGUMXGDKXYTTEY-FRCNGJHJSA-N
• SMILES： OC1C(C)=C(/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C)C(C)(C)CC1

Computed Properties

• Exact Mass: 316.20400
• Monoisotopic Mass: 316.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.075
• Boiling Point: 506.5°C at 760 mmHg
• Flash Point: 274.2°C
• Refractive Index: 1.574
• PSA: 57.53000
• LogP: 4.57340

rac all-trans 4-Hydroxy Retinoic Acid Security Information

• Storage Condition：Amber Vial, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids